2-Ethylbutyl ((S)-(perfluorophenoxy)(phenoxy)phosphoryl)-L-alaninate

• IUPAC Name: 2-ethylbutyl (2S)-2-[[(2,3,4,5,6-pentafluorophenoxy)-phenoxyphosphoryl]amino]propanoate
• InChI: InChI=1S/C21H23F5NO5P/c1-4-13(5-2)11-30-21(28)12(3)27-33(29,31-14-9-7-6-8-10-14)32-20-18(25)16(23)15(22)17(24)19(20)26/h6-10,12-13H,4-5,11H2,1-3H3,(H,27,29)/t12-,33-/m0/s1
• InChI Key: NQSOMRSHXPZDCC-ZIROQRTJSA-N
• Canonical SMILES: CCC(CC)COC(=O)C(C)NP(=O)(OC1=CC=CC=C1)OC2=C(C(=C(C(=C2F)F)F)F)F
• Isomeric SMILES: CCC(CC)COC(=O)[C@H](C)N[P@](=O)(OC1=CC=CC=C1)OC2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C21H23F5NO5P
• Molecular Weight: 495.4 g/mol

Description

2-Ethylbutyl ((S)-(perfluorophenoxy)(phenoxy)phosphoryl)-L-alaninate is a useful research compound. Its molecular formula is C21H23F5NO5P and its molecular weight is 495.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Cellulose : This compound was used as a substrate in the synthesis of cellulose by Acetobacter Xylinum, highlighting its utility in biochemical processes (Schramm, Gromet, & Hestrin, 1957)(source).

• Intermediate for Amino Acid Esters : It serves as a versatile intermediate for large-scale preparation of enantiomerically pure α-hydroxy and α-amino acid esters, particularly in homophenylalanine derivatives (Blaser et al., 2003)(source).

• Phosphitylation Reagent : As a phosphitylation reagent, it's used for quantitative 31P NMR analysis of phenolic hydroxyl groups in lignins (Granata & Argyropoulos, 1995)(source).

• Ion-Selective Properties : It has potential ion-selective properties and can be used in ion-selective electrodes for alkali and alkaline-earth metal cations (Krivorot’ko et al., 2016)(source).

• Inhibitor of Cysteine Proteinases : It acts as a potent inhibitor of cysteine proteinases (Tamai et al., 1987)(source).

• Crystalline Arrangement : The compound displays a complex, yet fully ordered crystalline arrangement, demonstrating its intricate structures (Görbitz, 2010)(source).

• Intermediate in Steroid Degradation : It serves as a key intermediate in the microbial enzymatic degradation of steroid ring A (Coulter & Talalay, 1968)(source).

• Angiotensin Converting Enzyme Inhibitor : It is a reversible competitive inhibitor of angiotensin converting enzyme, showcasing its potential in cardiovascular research (Galardy, 1982)(source).

• Synthesis of Copolymers : This compound is used in the synthesis of poly(2-ethyl-2-oxazoline)-block-polypeptide diblock copolymers, combining ring-opening polymerization of oxazoline and polycondensation of activated urethane derivatives of α-amino acids (Karadag, Yamada, & Endo, 2018)(source).